6-Fluoro-2-(methylamino)-3-nitrobenzonitrile

• IUPAC Name: 6-fluoro-2-(methylamino)-3-nitrobenzonitrile
• InChI: InChI=1S/C8H6FN3O2/c1-11-8-5(4-10)6(9)2-3-7(8)12(13)14/h2-3,11H,1H3
• InChI Key: QPCBRIBPFYDABZ-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC(=C1C#N)F)[N+](=O)[O-]
• Molecular Formula: C8H6FN3O2
• Molecular Weight: 195.15 g/mol

Description

The compound “6-Fluoro-2-(methylamino)-3-nitrobenzonitrile” likely contains a benzene ring due to the presence of the “benzonitrile” group. This suggests that the compound is aromatic. The “6-Fluoro” indicates the presence of a fluorine atom attached to the sixth carbon of the benzene ring. The “2-(methylamino)” suggests a methylamino group (-NHCH3) attached to the second carbon. The “3-nitro” indicates a nitro group (-NO2) attached to the third carbon.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the introduction of the fluorine, nitro, and methylamino groups at the correct positions on the benzene ring. This could potentially be achieved through electrophilic aromatic substitution reactions.

Molecular Structure Analysis

The molecular structure would be based on a benzene ring, with the various groups attached at the specified positions. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The compound could potentially undergo a variety of reactions. The nitro group could be reduced to an amino group, and the nitrile group could be hydrolyzed to a carboxylic acid. The presence of the fluorine atom might also influence the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Factors such as polarity, size, and the presence of the various functional groups would influence properties such as solubility, melting point, and boiling point.

Scientific Research Applications

Synthesis and Reactivity

• The preparation and reactivity of compounds such as 2-Fluoro-5-nitrobenzonitrile have been explored, showing their potential in creating a variety of amines, amino acids, and NH-heteroaromatic compounds. This highlights the versatility of fluoro-nitrobenzonitriles in synthetic chemistry, particularly in producing derivatives with potential biological activity (Wilshire, 1967).

Fluorophores and Detection of Nitroaromatic Compounds

• Research into the development of fluorophores based on pyrimidines for the detection of nitroaromatic compounds, including explosives, has been conducted. This demonstrates the application of fluoro-nitro compounds in creating sensitive and reversible detection systems for hazardous materials (Verbitskiy et al., 2018).

Catalysis

• Studies on aromatic nucleophilic substitution reactions have shown the role of lactam vs. lactim tautomers, with compounds such as 2-fluoro-5-nitrobenzonitrile being used as substrates. This research contributes to our understanding of catalytic efficiencies in such reactions, which is crucial for designing more effective catalysts and reaction conditions (Loppinet-Serani et al., 1998).

Antimicrobial Agents

• The synthesis of new fluorinated amino-heterocyclic compounds bearing nitro and fluorine elements has been explored for their antimicrobial properties. This underscores the role of fluorine and nitro groups in enhancing the biological activity of pharmaceutical compounds (Bawazir & Abdel-Rahman, 2018).

Future Directions

The potential applications of the compound would depend on its properties and biological activity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or chemical synthesis.